Ac-VDVAD-AFC
Ac-VDVAD-AFC
Ac-VDVAD-AFC is a fluorogenic substrate whose amino acids VDVAD have been shown to be a preferred cleavage site for caspase-2. Caspase activity can be quantified by fluorescent detection of free AFC (also known as 7-amino-4-trifluoromethylcoumarin), which is excited at 400 nm and emits at 505 nm. Increases in Ac-VDVAD-AFC cleavage have been reported to correlate with nitric oxide-induced activation of caspase-2 and subsequent apoptosis in human neuroblastoma lines.
Brand Name:
Vulcanchem
CAS No.:
210344-94-8
VCID:
VC0158952
InChI:
InChI=1S/C33H41F3N6O12/c1-13(2)26(38-16(6)43)32(53)41-21(12-24(46)47)30(51)42-27(14(3)4)31(52)37-15(5)28(49)40-20(11-23(44)45)29(50)39-17-7-8-18-19(33(34,35)36)10-25(48)54-22(18)9-17/h7-10,13-15,20-21,26-27H,11-12H2,1-6H3,(H,37,52)(H,38,43)(H,39,50)(H,40,49)(H,41,53)(H,42,51)(H,44,45)(H,46,47)/t15-,20-,21-,26-,27-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)C
Molecular Formula:
C33H41F3N6O12
Molecular Weight:
770.716
Ac-VDVAD-AFC
CAS No.: 210344-94-8
Reference Standards
VCID: VC0158952
Molecular Formula: C33H41F3N6O12
Molecular Weight: 770.716
| CAS No. | 210344-94-8 |
|---|---|
| Product Name | Ac-VDVAD-AFC |
| Molecular Formula | C33H41F3N6O12 |
| Molecular Weight | 770.716 |
| IUPAC Name | (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxo-4-[[2-oxo-4-(trifluoromethyl)chromen-7-yl]amino]butanoic acid |
| Standard InChI | InChI=1S/C33H41F3N6O12/c1-13(2)26(38-16(6)43)32(53)41-21(12-24(46)47)30(51)42-27(14(3)4)31(52)37-15(5)28(49)40-20(11-23(44)45)29(50)39-17-7-8-18-19(33(34,35)36)10-25(48)54-22(18)9-17/h7-10,13-15,20-21,26-27H,11-12H2,1-6H3,(H,37,52)(H,38,43)(H,39,50)(H,40,49)(H,41,53)(H,42,51)(H,44,45)(H,46,47)/t15-,20-,21-,26-,27-/m0/s1 |
| Standard InChIKey | BKQMJQIAIFEZJR-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)C |
| Description | Ac-VDVAD-AFC is a fluorogenic substrate whose amino acids VDVAD have been shown to be a preferred cleavage site for caspase-2. Caspase activity can be quantified by fluorescent detection of free AFC (also known as 7-amino-4-trifluoromethylcoumarin), which is excited at 400 nm and emits at 505 nm. Increases in Ac-VDVAD-AFC cleavage have been reported to correlate with nitric oxide-induced activation of caspase-2 and subsequent apoptosis in human neuroblastoma lines. |
| Synonyms | N-Acetyl-Val-Asp-Val-Ala-Asp-7-amido-4-Trifluoromethylcoumarin;Caspase-2 Substrate (Fluorogenic) |
| Reference | 1.Moriya, R.,Uehara, T., and Nomura, Y. Mechanism of nitric oxide-induced apoptosis in human neuroblastoma SH-SY5Y cells. FEBS Letters 484(3), 253-260 (2000). |
| PubChem Compound | 25108572 |
| Last Modified | Nov 11 2021 |
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